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Compound of Interest

Compound Name: Dioctyl fumarate

Cat. No.: B1588183

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of Dioctyl fumarate. The following procedural guidance is designed to ensure the safety of
laboratory personnel and to minimize environmental impact.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of Dioctyl fumarate is

foundational to its safe handling.
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Property Value Reference
Molecular Formula C20H3604 [1]
Molecular Weight 340.5 g/mol [1]
Appearance .Cok.)rle.ss to light yellow o
liquid/oil
Odor Mild [1]
Boiling Point ~415°C [1]
Flash Point 190°C [2]
Density 0.93-0.942 g/cm3 [1]
Solubility in Water Insoluble [1]
Solubility in Organic Solvents Soluble in toluene and ethanol [1]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to prevent skin and eye
contact, as well as inhalation of any aerosols or mists.
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Protection Type

Recommended Equipment

Justification & Citation

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be
required if there is a splash

hazard.

Protects against eye irritation.

[2](3]

Hand Protection

Chemical-resistant gloves.
Nitrile gloves are a potential
option, but it is crucial to
consult the glove
manufacturer's specific
chemical resistance data for
Dioctyl fumarate. Always
inspect gloves for signs of

degradation before use.

Protects against skin irritation.

[1](2]

Body Protection

A lab coat or chemical-
resistant apron should be
worn. For larger quantities or in
situations with a high risk of
splashing, chemical-resistant

coveralls are recommended.

Provides a barrier against

accidental skin contact.[3][4]

Respiratory Protection

Under normal laboratory
conditions with adequate
ventilation, respiratory
protection is not typically
required. If aerosols or mists
are generated, or if working in
a poorly ventilated area, a
NIOSH-approved respirator
with an organic vapor cartridge

is recommended.

Protects the respiratory system

from potential irritation.[2][5]

Operational Plan for Safe Handling
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A systematic approach to handling Dioctyl fumarate from receipt to disposal is critical for
maintaining a safe laboratory environment.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4] Keep
away from incompatible materials such as strong oxidizing agents.[2][3]

General Handling and Use

» Ventilation: All work with Dioctyl fumarate should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[2][4]

e Preventing Contamination: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink,
or smoke in areas where Dioctyl fumarate is handled. Wash hands thoroughly after
handling.[2]

o Transferring: When transferring the liquid, use appropriate tools such as a pipette or a funnel
to minimize splashing.

Disposal Plan

o Waste Collection: Collect all Dioctyl fumarate waste, including contaminated materials, in a
designated and properly labeled hazardous waste container.

o Disposal Method: Dispose of hazardous waste through a licensed chemical waste disposal
company.[4] Do not pour Dioctyl fumarate down the drain or dispose of it with general
laboratory trash.[4]

o Container Decontamination: Empty containers should be triple-rinsed with a suitable solvent.
The rinsate should be collected as hazardous waste. Puncture the container to prevent
reuse before disposal.[4]

Emergency Procedures
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Immediate and appropriate action during an emergency can significantly mitigate potential
harm.

Spills

o Small Spills (up to 100 mL):

[e]

Alert personnel in the immediate area.

o

Wearing appropriate PPE, absorb the spill with an inert absorbent material such as
vermiculite, sand, or a commercial spill kit.

Collect the absorbed material into a labeled hazardous waste container.

o

[¢]

Clean the spill area with soap and water.
o Large Spills (over 100 mL):
o Evacuate the area and prevent entry.
o If the spill is flammable or in a poorly ventilated area, turn off all ignition sources.

o Contact your institution's emergency response team or local hazardous materials
responders.

EXxposure

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.[4] Remove contaminated clothing. Seek medical attention if irritation develops.

[2]

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[4] Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[4]
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« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

Workflow for Handling a Chemical Spill

The following diagram outlines the standard operating procedure for responding to a chemical

spill of Dioctyl fumarate.
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Caption: Workflow for responding to a Dioctyl fumarate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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